1,7-Dichloro-6-isoquinolinamine

• Molecular Formula: C9H6Cl2N2
• Molecular Weight: 213.06 g/mol
• IUPAC Name: 1,7-dichloroisoquinolin-6-amine
• InChI: InChI=1S/C9H6Cl2N2/c10-7-4-6-5(3-8(7)12)1-2-13-9(6)11/h1-4H,12H2
• InChI Key: DITMKVFIDWAGEN-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=C(C2=CC(=C(C=C21)N)Cl)Cl

Description

1,7-Dichloro-6-isoquinolinamine is a useful research compound. Its molecular formula is C9H6Cl2N2 and its molecular weight is 213.06 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 20.0 mL (215 mmol) of phosphorous oxychloride, cooled to 0 C, was added 5.00 g (25.7 mmol) of 6-amino-7-chloro-2H-isoquinolin-1-one in portions. The mixture was heated to 100° C. for 3 h then cooled to room temperature and poured over ice. After all of the ice had melted the pH of the mixture was adjusted to slightly alkaline by the slow addition of a 10% aqueous NaOH solution. A yellow solid precipitated from solution and was collected by filtration, washed with water and dried over anhydrous Na2SO4 to provide 3.0 g (55%) of 1,7-dichloro-isoquinolin-6-ylamine. MS calc. for C9H7Cl2N2 [M+H]+: 214.08. Found: 213.23 and 215.23.